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Compound of Interest

Compound Name: CI-949

Cat. No.: B1214535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

CI-949, an experimental antiallergic agent, in rat models based on published preclinical

studies. The information is intended to guide researchers in designing and conducting in vivo

experiments.

Overview of CI-949
CI-949 is an orally effective inhibitor of allergic mediator release.[1] It has been shown to inhibit

the release of histamine, leukotriene C4/D4 (LTC4/LTD4), and thromboxane B2 (TXB2).[2]

Preclinical studies in rats have primarily focused on its effects on the immune system and its

toxicity profile.

Dosage and Administration in Rats
CI-949 is typically administered to rats orally via gavage.[1][3][4][5] The dosage and duration of

administration vary depending on the experimental design.
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Study Duration
Dosage
(mg/kg/day)

Administration
Route

Key Findings Reference

24-hour 806 - 2058 Not Specified
Median lethal

dose (LD50)
[6][7][8]

14-day 25, 50, 100 Gavage

100 mg/kg/day

resulted in

decreased body

weight gain and

some mortality.

[1]

Subacute 200, 400 Not Specified

Mortality and

clinical

intolerance

observed.

[6][7][8]

13-week 100, 150 Not Specified
Mortality

observed.
[6][7][8]

13-week 50 Not Specified No-effect dose. [6][7]
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Study
Duration

Dosage
(mg/kg/day)

Animal
Strain

Administrat
ion Route

Key
Findings

Reference

14-day 25, 50, 100 Fischer 344 Gavage

Dose-related

increase in

IgM secreting

cells; no

adverse

effects on

other tested

immune

parameters.

[1]

21-day Up to 100 Wistar Gavage

Some

stimulating

effect on

antibody

production

and NKC

cytotoxicity at

100

mg/kg/day;

no consistent

immunomodu

lation.

[3][4][5]

Experimental Protocols
The following are generalized protocols based on the methodologies described in the cited

literature for assessing the effects of CI-949 on immune function in rats. For specific details, it

is crucial to consult the original research articles.

General In Vivo Dosing Protocol
Animal Model: Male Fischer 344 or Wistar rats are commonly used.[1][3]

Acclimation: Animals should be acclimated to the facility for an appropriate period before the

start of the experiment.
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Grouping: Randomly assign animals to control and treatment groups. A vehicle control group

should be included. Positive controls, such as cyclosporine A or cyclophosphamide, can be

used for comparison.[1]

Drug Preparation: Prepare CI-949 in a suitable vehicle for oral gavage.

Administration: Administer CI-949 or vehicle daily by oral gavage at the desired dosages for

the specified duration (e.g., 14 or 21 consecutive days).[1][3][4][5]

Monitoring: Monitor animals daily for clinical signs of toxicity, and measure body weights

regularly.

Euthanasia and Sample Collection: At the end of the treatment period, euthanize the animals

and collect relevant tissues and blood for analysis.

Assessment of Immune Function
A variety of assays can be performed to evaluate the effects of CI-949 on the immune system.

Splenic T- and B-Lymphocyte Populations:

Prepare a single-cell suspension from the spleen.

Stain the cells with fluorescently labeled antibodies specific for T- and B-lymphocyte

surface markers.

Analyze the stained cells by flow cytometry to determine the percentages of T- and B-

lymphocyte subpopulations.[1]

Antibody-Forming Cell (AFC) Response:

Immunize rats with a T-dependent antigen such as sheep red blood cells (sRBC).[1]

A few days after immunization, sacrifice the animals and prepare a spleen cell suspension.

Perform a plaque-forming cell (PFC) assay or an enzyme-linked immunosorbent assay

(ELISA) to enumerate the number of antibody-secreting cells.[1][3]
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Lymphocyte Proliferation Assay:

Isolate lymphocytes from the spleen.

Culture the cells in the presence of mitogens such as concanavalin A (for T-cells) or

pokeweed mitogen (for T- and B-cells).[1]

Measure cell proliferation using a suitable method, such as incorporation of tritiated

thymidine or a colorimetric assay.

Natural Killer (NK) Cell Activity:

Isolate splenic lymphocytes to be used as effector cells.

Co-culture the effector cells with a labeled target cell line that is sensitive to NK cell-

mediated lysis.

Measure the release of the label from the target cells as an indicator of NK cell cytotoxicity.

[1][3]
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Caption: Workflow for assessing immunotoxicity of CI-949 in rats.
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Disclaimer: This document is intended for informational purposes only and does not constitute

a recommendation or endorsement of any specific experimental protocol. Researchers should

carefully consider the specific objectives of their study and consult the original research articles

for detailed methodologies. All animal experiments should be conducted in accordance with

relevant ethical guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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